3-allyl-2-(benzylthio)quinazolin-4(3H)-one
Description
3-allyl-2-(benzylthio)quinazolin-4(3H)-one is a heterocyclic organic compound that belongs to the quinazolinone family. It is a potent inhibitor of various enzymes and has shown promising results in scientific research. In
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of quinazolin-4(3H)-ones involves efficient and environmentally friendly methods, demonstrating the compound's accessibility for further pharmacological study. One such method includes the one-pot cascade synthesis of quinazolin-4(3H)-ones via nickel-catalyzed dehydrogenative coupling, highlighting the versatility and potential for modification of this chemical scaffold (Parua et al., 2017).
Antitumor Activity
Quinazolin-4(3H)-one derivatives have been explored for their antitumor properties. A study on new 2,3-disubstituted-6-iodo-3H-quinazolin-4-one derivatives showed broad spectrum antitumor activity against various human cancer cell lines, including breast, cervix, liver, and colon cancer, with some compounds displaying better activity than the standard drug Doxorubicin (Alafeefy).
Analgesic and Anti-inflammatory Activities
Novel 3-(benzyl)-2-substituted amino-quinazolin-4(3H)-ones have been synthesized and evaluated for their analgesic and anti-inflammatory activities. Certain derivatives were found to be moderately more potent than the reference standard diclofenac sodium, while exhibiting only mild ulcerogenic potential, suggesting their potential as safer analgesic and anti-inflammatory agents (Alagarsamy et al., 2008).
Antiviral Activities
Quinazolin-4(3H)-one derivatives have also been investigated for their antiviral activities. Novel 3-sulphonamido-quinazolin-4(3H)-ones showed promising antiviral properties against a range of respiratory and biodefense viruses, including influenza A and severe acute respiratory syndrome coronavirus, underscoring their potential in the development of new antiviral drugs (Selvam et al., 2007).
Antibacterial Activities
Additionally, quinazolin-4(3H)-one derivatives have been synthesized for their antibacterial properties. QSAR modeling of synthesized 3-(1,3-benzothiazol-2-yl) 2-phenyl quinazolin-4(3H)-ones as potent antibacterial agents showed significant activity against Gram-positive and Gram-negative bacteria, indicating their potential as new antibacterial agents (Sharma et al., 2012).
properties
IUPAC Name |
2-benzylsulfanyl-3-prop-2-enylquinazolin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2OS/c1-2-12-20-17(21)15-10-6-7-11-16(15)19-18(20)22-13-14-8-4-3-5-9-14/h2-11H,1,12-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFWPMFPKWCELRI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=CC=CC=C2N=C1SCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-allyl-2-(benzylthio)quinazolin-4(3H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-amino-4-methyl-5-[(2-methylphenyl)carbamoyl]thiophene-3-carboxylate](/img/structure/B2574396.png)
![2-Amino-2-[3-(4-chloro-2-methylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid](/img/structure/B2574397.png)
![1-Phenyl-2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)ethanone](/img/structure/B2574400.png)
![(1R,5S)-8-((2-chlorophenyl)sulfonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane](/img/structure/B2574408.png)
![2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]-](/img/structure/B2574409.png)
![5-amino-N-(3,5-dimethylphenyl)-1-{[2-(4-ethoxy-3-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2574411.png)
![4-[(4-Methoxyphenyl)sulfanyl]-2-phenyl-5-pyrimidinecarboxylic acid](/img/structure/B2574412.png)
![(4-((5,5-Dioxido-3a,4,6,6a-tetrahydrothieno[3,4-d]thiazol-2-yl)amino)phenyl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone](/img/structure/B2574417.png)
